Cas no 85071-27-8 (Thiocyanic acid, (2-nitrophenyl)methyl ester)

• Product Name: Thiocyanic acid, (2-nitrophenyl)methyl ester
• CAS No: 85071-27-8
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 665304
• Update Time: 2024-01-31

Thiocyanic acid, (2-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, (2-nitrophenyl)methyl ester
• (2-nitrophenyl)methyl thiocyanate
• 2-nitrobenzyl thiocyanate
• 2-Nitro-benzylrhodanid
• 2-Nitro-benzylthiocyanat
• o-nitrobenzyl thiocyanate
• Thiocyansaeure-(2-nitro-benzyl)-ester
• {[(2-nitrophenyl)methyl]sulfanyl}carbonitrile

• Inchi： 1S/C8H6N2O2S/c9-6-13-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5H2
• InChI Key： SHJGYANAAZYMGZ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CC=C1[N+]([O-])=O)C#N

Computed Properties

• Exact Mass: 194.01500

Experimental Properties

• PSA: 94.91000
• LogP: 2.83228